Cas no 100125-96-0 (3-Bromo-4-methoxyphenylacetic acid ethyl ester)

3-Bromo-4-methoxyphenylacetic acid ethyl ester is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a methoxy group and a bromine substituent on the phenyl ring, enhancing its reactivity in cross-coupling reactions and functional group transformations. The ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in the preparation of fine chemicals and bioactive molecules due to its stability and predictable reactivity. Its well-defined structure makes it a reliable building block for constructing complex aromatic frameworks in medicinal chemistry and material science research.

3-Bromo-4-methoxyphenylacetic acid ethyl ester structure

100125-96-0 structure

Product Name:3-Bromo-4-methoxyphenylacetic acid ethyl ester

CAS No:100125-96-0

MF:C₁₁H₁₃BrO₃

MW:273.123122930527

CID:1095812

PubChem ID:57419861

Update Time:2025-11-02

3-Bromo-4-methoxyphenylacetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-4-methoxyphenylacetate
- Ethyl (3-bromo-4-methoxyphenyl)acetate
- (3-bromo-4-methoxy-phenyl)-acetic acid
- (3-bromo-4-methoxyphenyl)acetic acid ethyl ester
- (3-bromo-4-methoxy-phenyl)-acetic acid ethyl ester
- [3-bromo-4-(methyloxy)phenyl]acetic acid
- 3-Brom-4-methoxy-phenylessigsaeure-ethylester
- 3-Bromo-4-methoxy-phenyl acetic acid
- 3-Bromo-4-methoxyphenylacetic acid
- AC1Q4CFA
- PubChem12491
- SureCN138449
- MFCD16293389
- ethyl 3-bromo-4-meth-oxyphenylacetate
- DB-319417
- CS-0133025
- 3-BROMO-4-METHOXYPHENYLACETIC ACID ETHYL ESTER
- ethyl(3-bromo-4-methoxyphenyl)acetate
- YMZZEMPQYJBPFT-UHFFFAOYSA-N
- SCHEMBL134808
- AKOS017556648
- Ethyl2-(3-bromo-4-methoxyphenyl)acetate
- AS-33218
- A856963
- 100125-96-0
- Ethyl 2-(3-bromo-4-methoxyphenyl)acetate
- Benzeneacetic acid, 3-bromo-4-methoxy-, ethyl ester
- 3-Bromo-4-methoxyphenylacetic acid ethyl ester
- Inchi： 1S/C11H13BrO3/c1-3-15-11(13)7-8-4-5-10(14-2)9(12)6-8/h4-6H,3,7H2,1-2H3
- InChI Key： YMZZEMPQYJBPFT-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)CC(=O)OCC)OC

Computed Properties

Exact Mass: 272.00479
Monoisotopic Mass: 272.00481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.33 g/l) (25 º C),
PSA: 35.53

3-Bromo-4-methoxyphenylacetic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM278859-10g	Ethyl 2-(3-bromo-4-methoxyphenyl)acetate	100125-96-0	95%	10g	$415	2021-06-16
Alichem	A015001226-10g	Ethyl 3-bromo-4-methoxyphenylacetate	100125-96-0	95%	10g	$577.20	2023-09-04
TRC	B283485-1g	3-Bromo-4-methoxyphenylacetic acid ethyl ester	100125-96-0		1g	$ 80.00	2022-06-07
TRC	B283485-2.5g	3-Bromo-4-methoxyphenylacetic acid ethyl ester	100125-96-0		2.5g	$ 130.00	2022-06-07
TRC	B283485-6.25g	3-Bromo-4-methoxyphenylacetic acid ethyl ester	100125-96-0		6.25g	$ 260.00	2022-06-07
Chemenu	CM278859-10g	Ethyl 2-(3-bromo-4-methoxyphenyl)acetate	100125-96-0	95%	10g	$415	2022-06-14
eNovation Chemicals LLC	Y1244895-250mg	Benzeneacetic acid, 3-bromo-4-methoxy-, ethyl ester	100125-96-0	95%	250mg	$85	2024-07-28
eNovation Chemicals LLC	Y1244895-1g	Benzeneacetic acid, 3-bromo-4-methoxy-, ethyl ester	100125-96-0	95%	1g	$150	2024-07-28
eNovation Chemicals LLC	Y1244895-5g	Benzeneacetic acid, 3-bromo-4-methoxy-, ethyl ester	100125-96-0	95%	5g	$355	2024-07-28
Aaron	AR0001PM-1g	Benzeneacetic acid, 3-bromo-4-methoxy-, ethyl ester	100125-96-0	95%	1g	$102.00	2025-01-20